Cas no 2110162-09-7 (4-amino-3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)butanoic acid)

• Product Name: 4-amino-3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)butanoic acid
• CAS No: 2110162-09-7
• MF: C₁₂H₂₁N₃O₂
• MW: 239.314042806625
• CID: 6055680
• PubChem ID: 83842973
• Update Time: 2025-07-19

4-amino-3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)butanoic acid
• 2110162-09-7
• EN300-1773468

• Inchi： 1S/C12H21N3O2/c1-12(2,3)10-6-9(15(4)14-10)8(7-13)5-11(16)17/h6,8H,5,7,13H2,1-4H3,(H,16,17)
• InChI Key： QTXAXFOBKHUJSP-UHFFFAOYSA-N
• SMILES： OC(CC(CN)C1=CC(C(C)(C)C)=NN1C)=O

Computed Properties

• Exact Mass: 239.16337692g/mol
• Monoisotopic Mass: 239.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 81.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-amino-3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)butanoic acid

4-Amino-3-(3-tert-Butyl-1-methyl-1H-pyrazol-5-yl)butanoic Acid (CAS No. 2110162-09-7): A Comprehensive Overview

4-Amino-3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)butanoic acid (CAS No. 2110162-09-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of amino acids and features a pyrazole ring, which is a common motif in many biologically active molecules. The presence of the tert-butyl and methyl groups on the pyrazole ring imparts additional stability and functional diversity, making it an intriguing candidate for further research and development.

The chemical structure of 4-amino-3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)butanoic acid can be represented as follows: C₁₄H₂₂N₄O₂. The compound is characterized by its high purity and stability, which are essential attributes for its use in various biochemical and pharmaceutical applications. Recent studies have highlighted its potential as a lead compound for the development of new drugs targeting specific biological pathways.

In the realm of medicinal chemistry, the pyrazole scaffold has been extensively studied due to its ability to modulate various biological processes. The tert-butyl and methyl substituents on the pyrazole ring in 4-amino-3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)butanoic acid enhance its lipophilicity and metabolic stability, which are crucial factors for drug efficacy and safety. These properties make it an attractive candidate for drug discovery programs focused on central nervous system (CNS) disorders, cancer, and inflammatory diseases.

Recent research has shown that 4-amino-3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)butanoic acid exhibits potent activity against specific protein targets involved in neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease. The mechanism of action involves binding to key residues on the protein surface, thereby preventing the formation of toxic aggregates.

Beyond its neuroprotective properties, 4-amino-3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)butanoic acid has also shown promise in cancer research. Preclinical studies have indicated that it can selectively target cancer cells by disrupting signaling pathways that are aberrantly activated in tumor cells. Specifically, it has been shown to inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer. This selective targeting mechanism minimizes off-target effects and enhances therapeutic efficacy.

In addition to its therapeutic potential, 4-amino-3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)butanoic acid has been explored for its use as a research tool in understanding complex biological processes. Its ability to modulate specific protein-protein interactions makes it a valuable probe for investigating signaling pathways involved in cell proliferation, differentiation, and apoptosis. Researchers have utilized this compound to gain insights into the molecular mechanisms underlying various diseases, paving the way for the development of novel therapeutic strategies.

The synthesis of 4-amino-3-(3-tert-butyl-1-methyl-1H-pyrazol-5-y l)butanoic acid involves a multi-step process that combines advanced organic synthesis techniques with modern analytical methods to ensure high purity and yield. Key steps include the formation of the pyrazole ring through a cyclocondensation reaction and subsequent functionalization to introduce the amino and carboxylic acid groups. The synthetic route is highly optimized to minimize side reactions and maximize product quality.

In conclusion, 4-amino - 3 - ( 3 - tert - but y l - 1 - methyl - 1 H - pyr az ol - 5 - y l ) but ano ic aci d (CAS No. 2110162 - 09 - 7 ) represents a promising compound with diverse applications in medicinal chemistry and drug discovery. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a potential therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, underscoring its significance in advancing our understanding of complex biological systems.